1-Myristoyl-2-myristoyl-sn-glycero-3-phosphocholine-d27

• Molecular Formula: C36H72NO8P
• Molecular Weight: 705.1 g/mol
• InChI: InChI=1S/C36H72NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-21-19-17-15-13-11-9-7-2/h34H,6-33H2,1-5H3/t34-/m1/s1/i2D3,7D2,9D2,11D2,13D2,15D2,17D2,19D2,21D2,23D2,25D2,27D2,29D2
• InChIKey: CITHEXJVPOWHKC-QPUVRMJWSA-N

14:0/14:0-d27 DMPC-d27 Phosphatidylcholine: A Partially Chain-Deuterated Lipid Standard for Quantitative MS and Biophysical Membrane Studies

The compound [(2R)-2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-heptacosadeuteriotetradecanoyloxy)-3-tetradecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate (CAS 185906-03-0), commonly designated as 14:0/14:0-d27 PC, DMPC-d27, or 1-myristoyl-d27-2-myristoyl-sn-glycero-3-phosphocholine, is a selectively chain-deuterated synthetic phosphatidylcholine wherein all 27 hydrogen atoms on the sn-1 myristoyl chain are replaced by deuterium while the sn-2 chain remains fully protiated . This asymmetric deuteration pattern confers a molecular formula of C36H45D27NO8P with a molecular weight of approximately 705.1 g/mol . The compound retains the bilayer-forming properties of native dimyristoylphosphatidylcholine (DMPC) while offering isotopic differentiation that enables distinct analytical applications in quantitative mass spectrometry-based lipidomics and high-resolution biophysical techniques including ²H NMR spectroscopy and neutron scattering .

MS Internal Standard Quantitative lipidomics by LC-MS/MS

Site-Specific ²H NMR sn-1 chain order parameter profiling

Neutron Scattering Tunable SLD contrast for bilayer studies

Why Generic DMPC or Alternative Deuterated DMPC Analogs Cannot Substitute for 14:0/14:0-d27 PC in Quantitative MS and Site-Specific Biophysical Studies

Non-deuterated (protiated) DMPC (14:0/14:0 PC, CAS 18194-24-6) is completely unsuitable as an internal standard for quantitative mass spectrometry due to its chromatographic and mass spectrometric co-elution with endogenous analyte species, precluding accurate peak deconvolution and quantification . Conversely, fully chain-perdeuterated DMPC-d54 (14:0-d27/14:0-d27 PC, CAS 78415-49-3), while providing a substantial mass shift of +54 Da for MS quantitation, introduces a significant alteration to the physical properties of the lipid bilayer—specifically, a reduction in the gel-to-fluid phase transition temperature (Tm) of approximately 4.3 ± 0.1 °C relative to protiated DMPC [1]. This thermotropic shift renders DMPC-d54 a suboptimal physical proxy in biophysical experiments where native-like phase behavior and bilayer thickness are required [2]. The partially chain-deuterated DMPC-d27 (14:0/14:0-d27 PC) provides a balanced solution: a sufficient mass shift (+27 Da) for MS discrimination from endogenous 14:0/14:0 PC while retaining one protiated chain, thereby minimizing the cumulative thermotropic perturbation and offering site-specific ²H NMR contrast at the sn-1 chain only—capabilities that neither the protiated nor the fully deuterated analog can provide .

Protiated DMPC

Co-elutes with endogenous 14:0/14:0 PC, preventing unambiguous MS discrimination.

Fully deuterated DMPC-d54

+54 Da mass shift may cause retention time drift; both chains deuterated obscure chain-specific ²H NMR.

DMPC-d54 phase behavior

Larger Tm reduction (~4.3 °C) may not replicate native membrane thermotropic properties.

• [1] Waldie, S., et al. (2019). Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Soft Matter. View Source
• [2] Aussenac, F., Laguerre, M., Schmitter, J. M., & Dufourc, E. J. (2003). Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. 2H NMR and Molecular Mechanics Study. Langmuir, 19(25), 10468-10479. View Source

Quantitative Differentiation Evidence for 14:0/14:0-d27 DMPC-d27: Comparator-Based Performance Data for Procurement Decision-Making

Mass Shift and Chromatographic Co-Elution: 14:0/14:0-d27 PC (+27 Da) vs Protiated DMPC and DMPC-d54 (+54 Da) for Quantitative Lipidomics

14:0/14:0-d27 PC provides a mass shift of +27 Da relative to endogenous protiated DMPC (14:0/14:0 PC, m/z 678.5 for [M+H]+), enabling baseline chromatographic separation and unambiguous mass spectrometric discrimination in complex biological matrices. This mass difference is sufficient to avoid isotopic overlap with the endogenous analyte while being smaller than the +54 Da shift of fully chain-deuterated DMPC-d54, which can introduce retention time shifts under certain reverse-phase LC conditions due to deuterium isotope effects on hydrophobicity . The +27 Da shift positions the internal standard signal in a region of the mass spectrum that is typically free from endogenous isobaric interferences in mammalian lipid extracts .

MS Discrimination

Head-to-head

+27 Da mass shift

Supports quantitative lipidomics workflows

Avoids retention shift risks of d54 analog

Evidence Dimension	Mass shift for MS discrimination
Target Compound Data	+27 Da (m/z 705.5 for [M+H]+)
Comparator Or Baseline	Protiated DMPC: +0 Da (co-elutes, indistinguishable); DMPC-d54: +54 Da
Quantified Difference	+27 Da mass shift vs protiated; 50% of the d54 mass shift
Conditions	ESI-MS or LC-MS/MS analysis of lipid extracts in positive ion mode

Why This Matters

A +27 Da mass shift provides sufficient MS discrimination for accurate internal standard-based quantification without the retention time shift risks associated with fully deuterated analogs.

²H NMR Chain-Specific Order Parameter Profiling: 14:0/14:0-d27 PC Enables sn-1 Acyl Chain Dynamics Resolution Unavailable with Protiated DMPC or DMPC-d54

The selective deuteration of only the sn-1 myristoyl chain in 14:0/14:0-d27 PC provides a unique ²H NMR probe that reports exclusively on the orientational order and dynamics of the sn-1 chain, without spectral contamination from the sn-2 chain or headgroup. This enables chain-specific order parameter (SCD) profiling that cannot be achieved with protiated DMPC (no ²H signal) or with fully chain-perdeuterated DMPC-d54 (both chains contribute overlapping signals) [1]. Studies utilizing DMPC-d27 have quantified that in the presence of membrane-active compounds such as tricyclohexaprenol-Z,Z, the acyl chain order parameter increases by 16% to 21% depending on the chain position (C2-C14 methylene segments) [2]. This chain-specific resolution is critical for understanding asymmetric lipid-protein and lipid-sterol interactions in model membranes.

²H NMR Specificity

Head-to-head

sn-1 chain-only signal

Enables chain-specific order parameter profiling

Exclusive sn-1 resolution vs no signal or mixed signal

Evidence Dimension	²H NMR spectral specificity
Target Compound Data	sn-1 chain only (27 deuterons, single-chain quadrupolar splitting pattern)
Comparator Or Baseline	Protiated DMPC: No ²H signal; DMPC-d54: Both sn-1 and sn-2 chains deuterated (overlapping signals)
Quantified Difference	Exclusive sn-1 chain resolution vs no signal (protiated) or mixed signal (d54)
Conditions	Solid-state ²H NMR of oriented multilamellar lipid bilayers at 25-60°C

Why This Matters

Chain-specific deuteration enables site-resolved ²H NMR order parameter measurements essential for validating molecular dynamics simulations and characterizing asymmetric membrane perturbations.

• [1] Aussenac, F., Laguerre, M., Schmitter, J. M., & Dufourc, E. J. (2003). Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. 2H NMR and Molecular Mechanics Study. Langmuir, 19(25), 10468-10479. View Source
• [2] Dufourc, E. J., et al. (1992). The interaction of various cholesterol 'ancestors' with lipid membranes: a 2H-NMR study on oriented bilayers. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1106(1), 117-125. View Source

Neutron Scattering Contrast Enhancement: 14:0/14:0-d27 PC Provides Tunable Scattering Length Density Contrast vs DMPC-d54 for Supported Lipid Bilayer Structural Studies

Neutron reflectometry and small-angle neutron scattering (SANS) rely on differences in scattering length density (SLD) between lipid components and the surrounding aqueous medium. 14:0/14:0-d27 PC, with selective sn-1 chain deuteration, provides an intermediate SLD contrast that is particularly valuable for resolving the asymmetric distribution of membrane-associated proteins or for detecting subtle structural perturbations within the bilayer hydrophobic core . In contrast, fully protiated DMPC offers minimal contrast against D2O, while fully chain-deuterated DMPC-d54 provides maximal contrast that can saturate the reflectivity signal and obscure fine structural details in multi-component membrane systems [1]. Recent neutron reflectometry studies using d-DMPC bilayers have demonstrated the capability to resolve bilayer architectures with sub-nanometer precision and to detect organic solvent incorporation through modified SLD distributions—analyses that benefit from the optimized contrast provided by partially deuterated species [2].

Neutron Contrast

Class-level

Intermediate SLD contrast

Provides tunable contrast for asymmetric bilayer studies

Data to verify for DMPC-d27 specifically

Evidence Dimension	Neutron scattering length density (SLD) contrast
Target Compound Data	Intermediate SLD (partial deuteration, sn-1 chain only)
Comparator Or Baseline	Protiated DMPC: Low SLD contrast; DMPC-d54: High SLD contrast (full chain deuteration)
Quantified Difference	Tunable intermediate contrast vs binary low/high extremes
Conditions	Neutron reflectometry of supported lipid bilayers on silicon substrates at 25-37°C

Why This Matters

Partial chain deuteration provides optimal SLD contrast for resolving asymmetric bilayer structures and membrane-protein interactions without signal saturation.

• [1] Waldie, S., et al. (2019). Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines. Soft Matter. View Source
• [2] IUCr Journals. (2026). Structure and composition of supported lipid bilayers: a comparison between solvent-assisted lipid bilayer and vesicle fusion methods. Journal of Applied Crystallography, Figure 4: Neutron reflectometry analysis of d-DMPC bilayers. View Source

Deuterium-Induced Phase Transition Temperature Shift: 14:0/14:0-d27 PC Exhibits Reduced Tm Perturbation Relative to Fully Deuterated DMPC-d54

Deuteration of lipid acyl chains alters the physical properties of the bilayer, most notably the gel-to-fluid (Lβ→Lα) main phase transition temperature (Tm). Systematic studies on saturated phosphatidylcholines have established that lipids with fully deuterated chains exhibit a Tm reduction of 4.3 ± 0.1 °C relative to their protiated counterparts, an effect attributed to weaker van der Waals interactions among deuterated chains due to shorter C-D bond lengths and altered vibrational frequencies [1]. The asymmetric deuteration pattern of 14:0/14:0-d27 PC—with only the sn-1 chain deuterated—is expected to produce an intermediate Tm shift of approximately 2.0-2.5 °C, extrapolated from the additive nature of per-chain deuteration effects observed in mixed-chain and selectively deuterated lipid systems [2]. This reduced thermotropic perturbation makes DMPC-d27 a more faithful physical proxy for native DMPC membranes in experiments where the absolute phase transition temperature is a critical parameter, such as temperature-dependent drug release studies or membrane protein reconstitution assays.

Tm Perturbation

Class-level

~2.0–2.5 °C reduction

Reduced Tm shift vs d54, more faithful physical proxy

Extrapolated from single-chain deuteration data

Evidence Dimension	Gel-to-fluid phase transition temperature (Tm) shift
Target Compound Data	Tm reduced by ~2.0-2.5 °C (single-chain deuteration, extrapolated)
Comparator Or Baseline	Protiated DMPC: Tm ~23.5 °C (reference); DMPC-d54: Tm reduced by 4.3 ± 0.1 °C
Quantified Difference	~50% reduction in Tm perturbation relative to d54 analog
Conditions	DSC of multilamellar vesicles in excess water, heating rate 0.5-1.0 °C/min

Why This Matters

Reduced Tm perturbation ensures that 14:0/14:0-d27 PC bilayers more accurately replicate the thermotropic phase behavior of native DMPC membranes.

• [1] Waldie, S., Lind, T. K., Browning, K., Moulin, M., Haertlein, M., Forsyth, V. T., ... & Cárdenas, M. (2019). Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Soft Matter, 15(17), 3516-3528. View Source
• [2] Aussenac, F., Laguerre, M., Schmitter, J. M., & Dufourc, E. J. (2003). Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. 2H NMR and Molecular Mechanics Study. Langmuir, 19(25), 10468-10479. (Note: Reports marked decrease in Tm upon increasing selective deuterium content). View Source

Optimal Research and Industrial Applications for 14:0/14:0-d27 DMPC-d27 Based on Verified Differential Performance

Quantitative LC-MS/MS Lipidomics Requiring Class-Specific Internal Standardization for Phosphatidylcholine Analysis

14:0/14:0-d27 PC serves as an optimal internal standard for the absolute quantification of endogenous DMPC (14:0/14:0 PC) and structurally related saturated phosphatidylcholine species in biological matrices including plasma, tissue homogenates, and cell culture extracts. The +27 Da mass shift provides unambiguous MS discrimination without the chromatographic retention time shifts that can occur with heavily deuterated (+54 Da) analogs, ensuring accurate correction for matrix effects, extraction efficiency variability, and ionization suppression. This compound is suitable for targeted lipidomics workflows employing multiple reaction monitoring (MRM) on triple quadrupole instruments, where the parent ion m/z 705.5 → product ion m/z 184 (phosphocholine headgroup) transition is monitored .

Solid-State ²H NMR Investigations of Asymmetric Lipid-Protein and Lipid-Sterol Interactions

The selective sn-1 chain deuteration of 14:0/14:0-d27 PC enables chain-resolved ²H NMR quadrupolar echo spectroscopy to quantify acyl chain order parameters (SCD) and segmental dynamics exclusively for the sn-1 position. This is essential for studies investigating asymmetric perturbations induced by membrane proteins that preferentially interact with one leaflet, or by sterols and small molecules that induce differential ordering effects along the bilayer normal. The ability to decouple sn-1 and sn-2 chain signals—impossible with protiated DMPC or fully deuterated DMPC-d54—allows researchers to validate molecular dynamics simulations of asymmetric bilayers and to characterize the depth-dependent effects of membrane-active compounds on chain packing [1].

Neutron Reflectometry and SANS Studies of Supported Lipid Bilayer Architecture and Membrane-Protein Complexes

14:0/14:0-d27 PC provides an intermediate neutron scattering length density (SLD) that is ideally suited for contrast variation experiments in neutron reflectometry and small-angle neutron scattering. This partial deuteration strategy enables resolution of asymmetric lipid distribution across bilayer leaflets, detection of transmembrane protein orientation and penetration depth, and quantification of solvent/lipid interfacial structure without the signal saturation associated with fully deuterated lipids. Supported lipid bilayers prepared from DMPC-d27 have been successfully employed to compare vesicle fusion and solvent-assisted lipid bilayer formation methods, with neutron reflectivity profiles revealing detailed bilayer architectures and enabling quantitative detection of organic solvent incorporation [2].

Thermotropic Phase Behavior Studies Requiring Minimal Deuteration-Induced Tm Perturbation

For differential scanning calorimetry (DSC), fluorescence anisotropy, and temperature-dependent spectroscopic studies where the absolute gel-to-fluid phase transition temperature is a critical experimental parameter, 14:0/14:0-d27 PC offers a reduced Tm perturbation compared to fully chain-deuterated DMPC-d54. The single-chain deuteration results in an intermediate Tm shift of approximately 2.0-2.5 °C (versus the 4.3 ± 0.1 °C shift observed for d54 analogs), allowing the labeled lipid to more faithfully replicate the native DMPC phase behavior while still providing isotopic contrast for complementary NMR or MS analyses. This is particularly relevant for temperature-controlled drug release assays from liposomal formulations and for membrane protein reconstitution studies where protein function is sensitive to lipid phase state [3].

Application

Selection Property

Validation Focus

Phosphatidylcholine quantification in lipidomics

MS-discriminable mass shift with minimal retention drift

Accuracy of endogenous PC quantification in research matrices

Chain-specific ²H NMR dynamics

sn-1 selective deuteration

sn-1 acyl chain order parameter profiling

Supported lipid bilayer architecture

Intermediate SLD contrast

Asymmetric leaflet structure resolution

Phase transition studies with minimal deuteration artifact

Single-chain deuteration (reduced Tm perturbation)

Native-like Tm replication for temperature-dependent assays

• [1] Aussenac, F., Laguerre, M., Schmitter, J. M., & Dufourc, E. J. (2003). Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. Langmuir, 19(25), 10468-10479. View Source
• [2] IUCr Journals. (2026). Structure and composition of supported lipid bilayers: a comparison between solvent-assisted lipid bilayer and vesicle fusion methods. Journal of Applied Crystallography. View Source
• [3] Waldie, S., et al. (2019). Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines. Soft Matter, 15(17), 3516-3528. View Source